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Compound of Interest

Compound Name:
(R)-tert-Butyl (piperidin-2-

ylmethyl)carbamate

Cat. No.: B136003 Get Quote

A comprehensive technical guide on tert-Butyl piperidinylmethylcarbamate derivatives.

Introduction
This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, and experimental data for two closely related chiral piperidine derivatives: (S)-tert-

Butyl (piperidin-2-ylmethyl)carbamate and (R)-tert-Butyl (piperidin-3-ylmethyl)carbamate. While

the initially requested compound, (R)-tert-Butyl (piperidin-2-ylmethyl)carbamate, is not

readily documented in publicly available scientific literature, this guide focuses on its existing

stereoisomer and a key regioisomer. These compounds are valuable building blocks in

medicinal chemistry and drug development, frequently utilized for the synthesis of complex

pharmaceutical intermediates. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Compound Identification and Properties
The fundamental details, including CAS numbers and IUPAC names, for the two related

compounds are provided below. A summary of their key physical and chemical properties is

presented in a structured table for straightforward comparison.

(S)-tert-Butyl (piperidin-2-ylmethyl)carbamate
CAS Number: 139004-93-6[1]
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IUPAC Name: tert-butyl N-[[(2S)-piperidin-2-yl]methyl]carbamate[1][2]

(R)-tert-Butyl (piperidin-3-ylmethyl)carbamate
CAS Number: 879275-33-9[3]

IUPAC Name: tert-butyl N-[[(3R)-piperidin-3-yl]methyl]carbamate[3]

Table 1: Physicochemical Properties

Property
(S)-tert-Butyl (piperidin-2-
ylmethyl)carbamate

(R)-tert-Butyl (piperidin-3-
ylmethyl)carbamate

Molecular Formula C₁₁H₂₂N₂O₂ C₁₁H₂₂N₂O₂

Molecular Weight 214.30 g/mol [2] 214.30 g/mol [3]

Exact Mass 214.168127949 Da[2] 214.168127949 Da[3]

XLogP3-AA 1.4 1.2

Hydrogen Bond Donor Count 2 2

Hydrogen Bond Acceptor

Count
2 2

Rotatable Bond Count 3 3

Experimental Protocols
A representative experimental protocol for the synthesis of a related chiral tert-Butyl (piperidin-

3-ylmethyl)carbamate is detailed below. This procedure illustrates a common method for

obtaining the desired stereoisomer.

Synthesis of (S)-tert-Butyl (piperidin-3-
ylmethyl)carbamate[4]
This synthesis involves the resolution of a racemic mixture of 3-(Boc-aminomethyl)piperidine

using a chiral resolving agent, followed by liberation of the free amine.
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Materials:

N-(tert-butoxycarbonyl)-3-aminomethylpiperidine (racemic mixture)

(-)-O,O'-di-p-toluoyl-L-tartaric acid

Methanol (anhydrous)

Distilled water

10% Sodium carbonate solution

Ethyl acetate

Sodium sulfate (anhydrous)

Procedure:

Salt Formation: A mixture of N-(tert-butoxycarbonyl)-3-aminomethylpiperidine (10 g, 47

mmol) and (-)-O,O'-di-p-toluoyl-L-tartaric acid (15.52 g, 47 mmol) is prepared in dry methanol

(100 ml).

The mixture is gently heated to reflux until a homogeneous solution is formed.

The reaction mixture is then cooled to room temperature and stirred for 5-6 hours.

Isolation of Diastereomeric Salt: The resulting white solid (the diastereomeric salt of the (S)-

enantiomer) is collected by filtration and washed with a minimal amount of anhydrous

methanol.

The crude product is further purified by recrystallization from methanol.

Liberation of the Free Amine: The purified salt is suspended in distilled water (25 ml) and

cooled to 0°C.

A 10% sodium carbonate solution (100 ml) is added in portions until the mixture becomes

basic. Stirring is continued for an additional 10 minutes.
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Extraction: The aqueous mixture is extracted with ethyl acetate (5 x 50 ml).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the target compound, (S)-tert-Butyl (piperidin-

3-ylmethyl)carbamate.

Visualizations
The following diagrams illustrate the logical workflow of the synthesis described above.
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Caption: Synthesis Workflow for Chiral Resolution.
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This guide provides a foundational understanding of the specified tert-Butyl

piperidinylmethylcarbamate derivatives. For further in-depth analysis, researchers are

encouraged to consult the cited literature and safety data sheets for each compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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